Cas no 84501-64-4 (Piperazine-2-carboxamide)

Piperazine-2-carboxamide structure
Piperazine-2-carboxamide structure
Product Name:Piperazine-2-carboxamide
CAS No:84501-64-4
MF:C5H11N3O
MW:129.160340547562
MDL:MFCD01632533
CID:724972
PubChem ID:3019914
Update Time:2024-10-26

Piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Piperazine-2-carboxamide
    • 2-Piperazinecarboxamide
    • 2-Carbamoylpiperazine
    • EINECS 282-984-3
    • BS-13023
    • piperazine-2-(RS)-carboxamide
    • piperazine-2-carboxylic acid amide
    • Piperazine-2-carboximidic acid
    • (R,S)-piperazine-2-carboxamide
    • DB-015968
    • SCHEMBL5328
    • 84501-64-4
    • G22654
    • MFCD01632533
    • AKOS001276030
    • SB47194
    • AKOS016843516
    • AC-12782
    • EN300-24796
    • Z203041340
    • piperazine-2-carboxamide, AldrichCPR
    • SB47029
    • DTXSID001004778
    • NS00061549
    • MDL: MFCD01632533
    • Inchi: 1S/C5H11N3O/c6-5(9)4-3-7-1-2-8-4/h4,7-8H,1-3H2,(H2,6,9)
    • InChI Key: BRYCUMKDWMEGMK-UHFFFAOYSA-N
    • SMILES: O=C(C1CNCCN1)N

Computed Properties

  • Exact Mass: 129.090211983g/mol
  • Monoisotopic Mass: 129.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 188 ºC (methanol )
  • Boiling Point: 364.2±37.0 °C at 760 mmHg
  • Flash Point: 174.0±26.5 °C
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Piperazine-2-carboxamide Security Information

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Piperazine-2-carboxamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, rt
Reference
Piperazine additions to C60 - a facile approach to fullerene substitution
Butts, Craig P.; et al, Organic & Biomolecular Chemistry, 2005, 3(7), 1209-1216

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethanol ,  Acetic acid
Reference
Tetrazole amino acids as competitive NMDA antagonists
Ornstein, Paul L.; et al, Bioorganic & Medicinal Chemistry Letters, 1993, 3(1), 43-8

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Toluene ;  80 °C; 48 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, rt
Reference
Piperazine additions to C60 - a facile approach to fullerene substitution
Butts, Craig P.; et al, Organic & Biomolecular Chemistry, 2005, 3(7), 1209-1216

Production Method 4

Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  20 min, 100 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Water ;  100 °C
Reference
Integration of enabling methods for the automated flow preparation of piperazine-2-carboxamide
Ingham, Richard J.; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 641-652

Production Method 5

Reaction Conditions
1.1 Reagents: Manganese carbonate ,  Ammonium nitrate Solvents: Chlorobenzene ;  5 h, reflux
Reference
Selective and efficient heterogeneous hydration of nitriles to amides using silica supported manganese dioxide
Khadilkar, Bhushan M.; et al, Indian Journal of Chemistry, 2003, (11), 2814-2819

Production Method 6

Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) ,  Silica
Reference
Totally selective dry microwave assisted amide synthesis by hydration of nitrile using silica supported MnO2 reagent
Khadilkar, Bhushan M.; et al, Synthetic Communications, 2002, 32(11), 1731-1734

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, rt
Reference
The preparation and structures of non-hydrocarbon functionalized fullerene-diamine adducts
Butts, Craig P.; et al, Chemical Communications (Cambridge, 2003, (13), 1530-1531

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Water ;  100 °C
Reference
Integration of enabling methods for the automated flow preparation of piperazine-2-carboxamide
Ingham, Richard J.; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 641-652

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  5 h, 20 bar, 85 °C
Reference
Preparation of (S)-piperazine-2-carboxylic acid, (R)-piperazine-2-carboxylic acid, and (S)-piperidine-2-carboxylic acid by kinetic resolution of the corresponding racemic carboxamides with stereoselective amidases in whole bacterial cells
Eichhorn, Eric; et al, Tetrahedron: Asymmetry, 1997, 8(15), 2533-2536

Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Toluene ;  48 h, 80 °C; 80 °C → rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, rt
Reference
The preparation and structures of non-hydrocarbon functionalized fullerene-diamine adducts
Butts, Craig P.; et al, Chemical Communications (Cambridge, 2003, (13), 1530-1531

Piperazine-2-carboxamide Raw materials

Piperazine-2-carboxamide Preparation Products

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(CAS:84501-64-4)Piperazine-2-carboxamide
Order Number:A840824
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:51
Price ($):198.0
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Amadis Chemical Company Limited
(CAS:84501-64-4)Piperazine-2-carboxamide
A840824
Purity:99%
Quantity:250mg
Price ($):198.0
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